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Abstract
Nitrocyclopentane (CAS No: 2562-38-1) is a cyclic nitroalkane, appearing as a clear to pale

yellow liquid, that serves as a versatile intermediate in organic synthesis.[1][2] Its unique

chemical properties, stemming from the electron-withdrawing nature of the nitro group on a

cyclopentyl scaffold, make it a valuable precursor for the synthesis of pharmaceuticals and

other complex organic molecules.[3] This technical guide provides an in-depth overview of the

physical and chemical characteristics of nitrocyclopentane, detailed experimental protocols

for its synthesis and the determination of its key physical properties, and a visualization of its

primary reaction pathways.

Core Physical and Chemical Properties
Nitrocyclopentane is a polar compound, a characteristic that influences its physical properties

such as its boiling point and solubility.[4][5] As a secondary nitroalkane, it exhibits moderate

stability but should be handled with care due to the potential for decomposition at high

temperatures.[6][7]

Quantitative Physical Data
The key physical properties of nitrocyclopentane are summarized in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₅H₉NO₂ [6][8][9]

Molecular Weight 115.13 g/mol [6][8][10]

CAS Number 2562-38-1 [6][8][11]

Appearance Clear to pale yellow liquid [1][2]

Boiling Point 180 °C (at 760 mmHg) [6][10][12]

Density 1.086 g/mL at 25 °C [6][10][12]

Refractive Index (n²⁰/D) 1.454 [10][12][13]

Flash Point 67 °C (152.6 °F) - closed cup [10][12]

Vapor Pressure 0.866 mmHg at 25 °C [2]

LogP (Octanol/Water) ~1.3 - 1.7 [2][9]

Solubility
Sparingly soluble in water,

soluble in organic solvents.
[4][5]

Note on Melting Point: Some sources report a melting point of 143-144 °C.[2][6] However, as

nitrocyclopentane is consistently described as a liquid at room temperature, this value is likely

erroneous. Other sources do not provide a melting point.

Synthesis and Reaction Pathways
Nitrocyclopentane can be synthesized through several routes, primarily via the nitration of

cyclopentane or the nucleophilic substitution of a cyclopentyl halide.
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Nitration of Cyclopentane Nucleophilic Substitution
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Caption: Primary synthetic routes to Nitrocyclopentane.

The reactivity of nitrocyclopentane is dominated by the nitro group, which can be transformed

into other valuable functional groups.
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Caption: Key chemical transformations of Nitrocyclopentane.
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Biological Activity and Potential Mechanism of
Action
While a specific signaling pathway has not been fully elucidated, studies have shown that the

nitronate of nitrocyclopentane is mutagenic in Salmonella strains and can induce DNA repair

mechanisms in rat hepatocytes.[10][13] This suggests a pathway involving metabolic activation

to a reactive species that can interact with DNA.
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Caption: Postulated bioactivation pathway of Nitrocyclopentane.
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Experimental Protocols
The following sections provide detailed methodologies for the synthesis of nitrocyclopentane
and the determination of its primary physical characteristics.

Synthesis of Nitrocyclopentane via Nucleophilic
Substitution
This protocol is adapted from a literature procedure for the synthesis of nitrocyclopentane
from bromocyclopentane.[13]

Start Dissolve NaNO₂

in dry DMSO at 15°C Add Bromocyclopentane Stir at 15°C for 3h Pour into ice water Extract with
petroleum ether (4x)

Wash organic layers
with H₂O (4x) Dry over MgSO₄

Concentrate under
reduced pressure

Distill residue
(62°C / 8 Torr) Nitrocyclopentane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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